6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one

• IUPAC Name: 6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitrochromen-2-one
• InChI: InChI=1S/C20H13BrN2O4S/c1-10-3-4-14(11(2)5-10)16-9-28-19(22-16)15-7-12-6-13(21)8-17(23(25)26)18(12)27-20(15)24/h3-9H,1-2H3
• InChI Key: YUQZMCZQULMFIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C3=CC4=CC(=CC(=C4OC3=O)[N+](=O)[O-])Br)C
• Molecular Formula: C20H13BrN2O4S
• Molecular Weight: 457.3 g/mol

Description

6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one is a synthetic compound that belongs to the class of chromen-2-ones. This compound has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one is not fully understood. However, it is believed that this compound exerts its biological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one in lab experiments is its high purity and yield. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that can effectively test its biological effects.

Future Directions

There are several future directions for the study of 6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one. One direction is to further investigate its potential use in the treatment of Alzheimer's disease. Another direction is to study its effects on other signaling pathways in the body, such as those involved in cardiovascular disease and diabetes. Additionally, future studies could focus on improving our understanding of the compound's mechanism of action, which could lead to the development of more effective treatments for various diseases.

Scientific Research Applications

6-bromo-3-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one has been extensively studied for its potential applications in scientific research. This compound has been shown to have antitumor, anti-inflammatory, and antioxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.